Cas no 740081-22-5 (4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate)

• Product Name: 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate
• CAS No: 740081-22-5
• MF: C₁₇H₁₃ClFN₃O₃
• MW: 361.7548
• MDL: MFCD26395271
• CID: 2145446
• PubChem ID: 57476867
• Update Time: 2025-05-24

4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• 6-acetoxy-4-(3-chloro-2-fluoroanilino)-7-methoxyquinazoline
• 4-((3-chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate
• YJNQYSVKLRFVQN-UHFFFAOYSA-N
• AK549894
• DB-317942
• SCHEMBL13271747
• AKOS030528110
• 4-((3-chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-ylacetate
• MFCD26395271
• 4-[(3-CHLORO-2-FLUOROPHENYL)AMINO]-7-METHOXYQUINAZOLIN-6-YL ACETATE
• DS-19513
• [4-(3-chloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl] acetate
• 740081-22-5
• CS-0162438
• 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate

• MDL： MFCD26395271
• Inchi： 1S/C17H13ClFN3O3/c1-9(23)25-15-6-10-13(7-14(15)24-2)20-8-21-17(10)22-12-5-3-4-11(18)16(12)19/h3-8H,1-2H3,(H,20,21,22)
• InChI Key： YJNQYSVKLRFVQN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1F)N([H])C1C2=C([H])C(=C(C([H])=C2N=C([H])N=1)OC([H])([H])[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 361.0629471g/mol
• Monoisotopic Mass: 361.0629471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3
• XLogP3: 3.9

Experimental Properties

• Boiling Point: 454.4±45.0°C at 760 mmHg

4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate

Comprehensive Overview of 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate (CAS No. 740081-22-5)

4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate is a specialized quinazoline derivative with significant potential in pharmaceutical research and development. This compound, identified by its CAS No. 740081-22-5, has garnered attention due to its unique structural properties and potential applications in targeted therapies. Researchers are increasingly exploring its role in kinase inhibition, a hot topic in cancer research and precision medicine.

The molecular structure of 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate features a quinazoline core modified with a 3-chloro-2-fluorophenyl group and an acetate moiety. This design enhances its binding affinity to specific biological targets, making it a candidate for drug discovery projects. Recent studies highlight its potential in modulating cell signaling pathways, a key focus area in oncology and inflammatory diseases.

In the context of AI-driven drug discovery, 740081-22-5 has been analyzed for its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Computational models predict favorable pharmacokinetic profiles, aligning with the growing demand for predictive analytics in pharmaceutical development. This aligns with trending searches like "AI in drug design" and "computational chemistry advancements," reflecting industry interest.

The synthetic route for 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate involves multi-step organic synthesis, including Pd-catalyzed cross-coupling and selective acetylation. These methods are frequently discussed in medicinal chemistry forums, where professionals seek optimization strategies for heterocyclic compounds. Its solubility and stability under physiological conditions are also critical parameters for formulation scientists.

From a market perspective, this compound falls under the category of high-value intermediates for biopharmaceuticals. With increasing searches for "custom synthesis services" and "rare chemical suppliers," CAS 740081-22-5 represents a niche product with research-driven demand. Its applications extend to proteomics and biomarker studies, areas gaining traction in personalized healthcare initiatives.

Quality control of 4-((3-Chloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, addressing common queries about "purity standards" in research chemicals. The compound’s storage conditions (-20°C under inert atmosphere) are frequently documented in technical datasheets for laboratory use.

Future directions for 740081-22-5 may include structure-activity relationship (SAR) studies to refine its therapeutic index. As the scientific community explores "next-generation kinase inhibitors," this compound’s selectivity profile could position it as a lead compound in translational research. Collaborative efforts between academia and pharma are likely to drive further innovations.